Scutebata A
Scutebata A
Scutebata A is a natural product found in Scutellaria barbata with data available.
Brand Name:
Vulcanchem
CAS No.:
1207181-57-4
VCID:
VC0059766
InChI:
InChI=1S/C36H40O10/c1-21-13-12-18-26-34(21,3)29(45-31(39)23-14-8-6-9-15-23)30(46-32(40)24-16-10-7-11-17-24)36(5,42)35(26,4)27(44-22(2)37)19-25-20-43-33(41)28(25)38/h6-11,13-17,26-27,29-30,38,42H,12,18-20H2,1-5H3/t26-,27-,29-,30-,34-,35-,36-/m0/s1
SMILES:
CC1=CCCC2C1(C(C(C(C2(C)C(CC3=C(C(=O)OC3)O)OC(=O)C)(C)O)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)C
Molecular Formula:
C36H40O10
Molecular Weight:
632.706
Scutebata A
CAS No.: 1207181-57-4
Cat. No.: VC0059766
Molecular Formula: C36H40O10
Molecular Weight: 632.706
* For research use only. Not for human or veterinary use.
Specification
| Description | Scutebata A is a natural product found in Scutellaria barbata with data available. |
|---|---|
| CAS No. | 1207181-57-4 |
| Molecular Formula | C36H40O10 |
| Molecular Weight | 632.706 |
| IUPAC Name | [(1R,2S,3R,4S,4aS,8aR)-4-[(1S)-1-acetyloxy-2-(4-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-2-benzoyloxy-3-hydroxy-3,4,8,8a-tetramethyl-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl] benzoate |
| Standard InChI | InChI=1S/C36H40O10/c1-21-13-12-18-26-34(21,3)29(45-31(39)23-14-8-6-9-15-23)30(46-32(40)24-16-10-7-11-17-24)36(5,42)35(26,4)27(44-22(2)37)19-25-20-43-33(41)28(25)38/h6-11,13-17,26-27,29-30,38,42H,12,18-20H2,1-5H3/t26-,27-,29-,30-,34-,35-,36-/m0/s1 |
| Standard InChI Key | ZXHAGJNJHZQWGU-OZWIMJHESA-N |
| SMILES | CC1=CCCC2C1(C(C(C(C2(C)C(CC3=C(C(=O)OC3)O)OC(=O)C)(C)O)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5)C |
| Appearance | Powder |
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